Cas no 2404-05-9 (phosphorothioic acid, o,o'-diethyl s-methyl ester)

• Product Name: phosphorothioic acid, o,o'-diethyl s-methyl ester
• CAS No: 2404-05-9
• MF: C₅H₁₃O₃PS
• MW: 184.1936814785
• CID: 912882
• PubChem ID: 16991
• Update Time: 2025-04-19

phosphorothioic acid, o,o'-diethyl s-methyl ester Chemical and Physical Properties

Names and Identifiers

• phosphorothioic acid, o,o'-diethyl s-methyl ester
• O,O-Diethyl S-methyl phosphorothioate;O,O'-Diethyl S-methyl thiophosphate;Phosphorothioic acid, O,O'-diethyl S-methyl ester
• 2404-05-9
• Phosphorothioic acid, O,O-diethyl S-methyl ester
• BRN 1704610
• SCHEMBL1358456
• DTXSID90178782
• UNII-RGL8L4EX22
• O,O-DIETHYL S-METHYL PHOSPHOROTHIOATE
• AKOS006229850
• RGL8L4EX22
• AI3-29642
• O,O-Diethyl S-methyl thiophosphate #
• GWEDODYYNURODY-UHFFFAOYSA-N
• O,O'-Diethyl S-methyl thiophosphate

• Inchi： 1S/C5H13O3PS/c1-4-7-9(6,10-3)8-5-2/h4-5H2,1-3H3
• InChI Key： GWEDODYYNURODY-UHFFFAOYSA-N
• SMILES： S(C)P(=O)(OCC)OCC

Computed Properties

• Exact Mass: 184.03239
• Monoisotopic Mass: 184.03230244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 60.8Ų

Experimental Properties

• PSA: 35.53